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Compound of Interest

Compound Name: Valacyclovir hydrochloride hydrate

CAS No.: 1218948-84-5

Cat. No.: B15567005

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Valacyclovir hydrochloride, the L-valyl ester prodrug of the antiviral agent acyclovir, is a critical

therapeutic agent. Its solid-state properties, particularly polymorphism, play a significant role in

its stability, solubility, and bioavailability, thereby impacting its therapeutic efficacy. This

technical guide provides a comprehensive overview of the various known polymorphic and

hydrated forms of valacyclovir hydrochloride, detailing their characterization through

established analytical techniques.

Introduction to Polymorphism in Valacyclovir
Hydrochloride
Polymorphism refers to the ability of a solid material to exist in multiple crystalline forms, each

with a distinct arrangement of molecules in the crystal lattice. These different forms, known as

polymorphs, can exhibit varying physicochemical properties. In the case of valacyclovir

hydrochloride, several anhydrous and hydrated crystalline forms have been identified, each
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with unique characteristics. Understanding these forms is paramount for drug development,

formulation, and ensuring consistent product quality.

Known Polymorphic and Hydrated Forms
Numerous crystalline forms of valacyclovir hydrochloride have been reported in scientific

literature and patents. These include anhydrous forms (Forms I, II, IV, V, VI, and VII), as well as

hydrated forms such as a hemihydrate, monohydrate, sesquihydrate, and dihydrate.[1][2][3][4]

Additional forms, designated VIII, IX, X, and XI, have also been described.[5]

Quantitative Data Summary
The following tables summarize the key quantitative data from X-ray Powder Diffraction

(XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) for

various forms of valacyclovir hydrochloride.

X-ray Powder Diffraction (XRPD) Data
XRPD is a primary technique for identifying and differentiating crystalline forms based on their

unique diffraction patterns. The characteristic 2θ peaks for several polymorphs are presented

below.
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Form Characteristic XRPD Peaks (2θ ± 0.2°)

Form I 3.7, 8.6, 10.6, 10.9, 16.5, 24.0, 27.2[1]

Form II 6.6, 11.5, 17.3, 19.0, 21.5, 26.3, 27.4, 28.0[1]

Form III (Hemihydrate)
3.5, 6.9, 7.9, 8.5, 9.3, 13.0, 14.4, 16.3, 20.8,

24.5, 27.2[3]

Form IV 3.6, 10.7, 15.1, 26.9, 28.1[1]

Form V 6.7, 15.7, 16.2, 22.6[1]

Form VI 6.2, 9.2, 12.1, 20.2, 25.7[1]

Form VII 3.5, 10.3, 13.6, 26.2, 28.1[1]

Form VIII 7.1, 10.7, 13.2, 14.2, 21.4, 21.8, 25.0[5]

Form IX 8.7, 10.5, 24.1, 26.3, 27.0 (± 0.3°)[5]

Form X 6.7, 7.0, 17.5, 21.0, 22.4, 24.5, 31.6[5]

Monohydrate
3.6, 8.5, 9.4, 10.8, 12.1, 13.3, 14.5, 16.4, 20.0,

21.4, 23.7, 25.9, 27.2, 28.5 (± 0.1°)[4]

Thermal Analysis Data (DSC and TGA)
Thermal analysis provides information on phase transitions, such as melting and dehydration,

as well as the water content of hydrated forms.
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Form DSC Events TGA Weight Loss Interpretation

Form I
Broad endotherm

below 125°C[1]
- -

Form II

Endothermic peak at

211°C followed by an

exothermic peak[1]

- Anhydrous form

Form III

(Hemihydrate)

Melting point at

209°C[3]

2.42% (123-145°C)[3]

[6]
Hemihydrate

Form IV

Broad endothermic

peaks at ~45°C and

100°C[1]

~9.7% (up to 130°C)

[1]
Dihydrate

Form VIII
Endotherms at ~60°C,

100°C, and 133°C[5]
~20% to 60%[5] Highly hydrated form

Form IX
Endotherm at

~67°C[5]
~20% to 50%[5] Highly hydrated form

Form X

Endotherms at ~55°C,

75°C, 95°C, and

133°C[5]

~15% to 35%[5] Highly hydrated form

Form XI -
~11% to 13% (25-

140°C)[5]
Hydrated form

Monohydrate - ~4.78% (50-140°C)[3] Monohydrate

Sesquihydrate
Endothermic peak at

131.4°C[2]
~6.93% (50-140°C)[3] Sesquihydrate

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of results. The following sections

outline typical experimental protocols for the characterization of valacyclovir hydrochloride

polymorphs.

Preparation of Polymorphs
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Different crystalline forms can be obtained by recrystallization from various solvent systems or

by subjecting specific forms to different environmental conditions.[3][4] For example:

Anhydrous Forms: Can be prepared by drying hydrated forms under specific temperature

and humidity conditions.[2]

Hydrated Forms: Can be prepared by recrystallization from solvent systems containing

water, such as ethanol/water mixtures.[4] The specific hydrate obtained (monohydrate,

dihydrate, etc.) can be dependent on the water activity of the solvent system.[4] A new

hemihydrate form has been discovered through recrystallization in different mixed solvents.

[3]

Powder X-ray Diffraction (PXRD)
PXRD patterns are typically recorded on a diffractometer using Cu Kα radiation. The instrument

is operated at a specific voltage and current. Data is collected over a 2θ range, for example,

from 2° to 40°, with a defined step size and scan speed.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material. A small

amount of the sample (typically 1-5 mg) is placed in an aluminum pan and heated at a constant

rate (e.g., 10°C/min) under a nitrogen purge. An empty pan is used as a reference.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature. This is

particularly useful for determining the water content of hydrates. A sample is heated at a

constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen) over a defined

temperature range (e.g., ambient to 300°C).

Raman Spectroscopy
Raman spectra can be collected using a spectrometer equipped with a laser of a specific

wavelength. The spectra are typically recorded over a specific wavenumber range. Different

polymorphic forms can exhibit distinct Raman spectra, particularly in the region of 1250–1400

cm⁻¹.[3]
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Interconversion and Relationships
The various polymorphic and hydrated forms of valacyclovir hydrochloride are often

interconvertible under specific conditions of temperature and humidity. Understanding these

relationships is crucial for controlling the solid form of the active pharmaceutical ingredient.
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Caption: Interconversion pathways of valacyclovir hydrochloride hydrates and anhydrous

forms.

Conclusion
The polymorphic landscape of valacyclovir hydrochloride is complex, with multiple anhydrous

and hydrated forms identified. A thorough characterization using a combination of analytical

techniques such as XRPD, DSC, TGA, and Raman spectroscopy is essential for understanding

and controlling the solid-state properties of this important antiviral drug. The data and
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methodologies presented in this guide provide a foundational resource for researchers and

professionals in the pharmaceutical industry to ensure the development of safe, effective, and

stable drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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